Cas no 143392-33-0 (Hexanedioic acid,1,6-bis(2-nitro-4-sulfophenyl) ester)

• Product Name: Hexanedioic acid,1,6-bis(2-nitro-4-sulfophenyl) ester
• CAS No: 143392-33-0
• MF: C₁₈H₁₆N₂O₁₄S₂
• MW: 548.454643249512
• CID: 159187
• PubChem ID: 132556
• Update Time: 2025-04-19

Hexanedioic acid,1,6-bis(2-nitro-4-sulfophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-bis(2-nitro-4-sulfophenyl) ester
• 6-(2-nitro-4-sulfophenoxy)-6-oxohexanoate
• 2-Nitro-4-sulfophenyl adipate
• 2-Nspa
• 4,4'-[(1,6-dioxohexane-1,6-diyl)bis(oxy)]bis(3-nitrobenzenesulfonic acid)
• Bis(2-nitro-4-sulfophenyl) hexanedioate
• Hexanedioic acid, bis(2-nitro-4-sulfophenyl) ester
• 143392-33-0
• 3-nitro-4-[6-(2-nitro-4-sulfophenoxy)-6-oxohexanoyl]oxybenzenesulfonic acid
• 4,4'-[(1,6-Dioxohexane-1,6-diyl)bis(oxy)]bis(3-nitrobenzene-1-sulfonic acid)
• DTXSID80931863

• Inchi： 1S/C18H16N2O14S2/c21-17(33-15-7-5-11(35(27,28)29)9-13(15)19(23)24)3-1-2-4-18(22)34-16-8-6-12(36(30,31)32)10-14(16)20(25)26/h5-10H,1-4H2,(H,27,28,29)(H,30,31,32)
• InChI Key： KRLNEJSSUSJBSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])OC(CCCCC(=O)OC1C=CC(=CC=1[N+](=O)[O-])S(=O)(=O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 346.02326
• Monoisotopic Mass: 548.004295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 270
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 1.672
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.623
• PSA: 163.94